![molecular formula C28H46O9 B1150774 Hythiemoside A CAS No. 853267-91-1](/img/structure/B1150774.png)
Hythiemoside A
Overview
Description
Hythiemoside A is a natural product found in Indocypraea montana, Wollastonia biflora, and Sigesbeckia orientalis with data available.
Scientific Research Applications
Isolation and Structural Analysis of Plant Compounds : A study on "ent-pimarane-type diterpenoids from Siegesbeckia orientalis L." identified a compound closely related to Hythiemoside A, named Hythiemoside B, indicating the potential of plant extracts in discovering new bioactive compounds (Giang, Son, & Otsuka, 2005).
Applications in Food Technology : Research on "Phytase for food application" discusses the use of enzymes in enhancing the bioavailability of minerals in food, which is a relevant area considering the role of compounds like this compound in plant metabolism and their potential impact on human nutrition (Greiner & Konietzny, 2006).
Herbal Medicine in Clinical Applications : Research on "Hyeonggaeyeongyo-Tang for Treatment of Allergic and Nonallergic Rhinitis" provides an example of how plant-derived compounds are used in traditional medicine, offering insights into potential therapeutic applications (Kim et al., 2016).
Phytochemistry and Drug Discovery : A review on "Evolving importance of anticancer research using herbal medicine" underscores the significance of plant-derived compounds in drug discovery, particularly in the context of anticancer research, which could be relevant for compounds like this compound (Basu, Mallik, & Mandal, 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Hythiemoside A is a compound found in the plant Sigesbeckia orientalis L It’s known that the plant sigesbeckia orientalis l, which contains this compound, has been used for treating inflammatory disorders .
Mode of Action
It’s known that sigesbeckia orientalis l, which contains this compound, has anti-inflammatory effects
Biochemical Pathways
Given the anti-inflammatory effects of sigesbeckia orientalis l, it’s plausible that this compound may influence pathways related to inflammation
Properties
IUPAC Name |
[(2R)-2-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H46O9/c1-15(30)35-14-20(31)27(4)10-8-17-16(12-27)6-7-19-26(2,3)21(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29,31-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20+,21-,22-,23+,24-,25+,27+,28+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITRHSIFUIWDEGO-CHUAXZJFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC(C1(CCC2C(=C1)CCC3C2(CCC(C3(C)C)OC4C(C(C(C(O4)CO)O)O)O)C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]([C@]1(CC[C@@H]2C(=C1)CC[C@H]3[C@]2(CC[C@H](C3(C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H46O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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